79-08-3

Bromoacetic acid

In Stock

• CAS RN:
• 79-08-3

• Formula:
• C2H3BrO2

• InChI:
• InChI=1S/C2H3BrO2/c3-1-2(4)5/h1H2,(H,4,5)

• InChIKey:
• KDPAWGWELVVRCH-UHFFFAOYSA-N

• Bromoacetic acid appears as colorless crystals. Melting point 51°C. Density 1.93 g / cm3. Corrosive to metals and tissue. Poisonous by ingestion. Used to cause drop of citrus fruit in harvesting.
  Aqueous solution.

9-Ethylguanine

In Stock

• CAS RN:
• 879-08-3

• Formula:
• C7H9N5O

• InChI:
• InChI=1S/C7H9N5O/c1-2-12-3-9-4-5(12)10-7(8)11-6(4)13/h3H,2H2,1H3,(H3,8,10,11,13)

• InChIKey:
• WDOYBEPLTCFIRQ-UHFFFAOYSA-N

• 9-Ethylguanine is a model nucleobase that is used to study DNA interactions with organometallic complexes, especially those designed to target tumors.
  

Methyl 7-aminoheptanoate

In Stock

• CAS RN:
• 39979-08-3

• Formula:
• C8H17NO2

• InChI:
• InChI=1S/C8H17NO2/c1-11-8(10)6-4-2-3-5-7-9/h2-7,9H2,1H3

• InChIKey:
• AZRQWZVPEAHOOA-UHFFFAOYSA-N

• Methyl 7-aminoheptanoate is a useful research compound. Its molecular formula is C8H17NO2 and its molecular weight is 159.23 g/mol. The purity is usually 95%.

Lutetium(3+) acetate

In Stock

• CAS RN:
• 18779-08-3

• Formula:
• C6H11LuO7

• InChI:
• InChI=1S/3C2H4O2.Lu/c3*1-2(3)4;/h3*1H3,(H,3,4);/q;;;+3/p-3

• InChIKey:
• YMPHWTSLMNFNFB-UHFFFAOYSA-K

• Lutetium(3+) acetate is a useful research compound. Its molecular formula is C6H11LuO7 and its molecular weight is 352.1 g/mol. The purity is usually 95%.

6,13-Dihydropentacene

Usually In Stock

• CAS RN:
• 13579-08-3

• Formula:
• C22H16

• InChI:
• InChI=1S/C22H16/c1-2-6-16-10-20-14-22-12-18-8-4-3-7-17(18)11-21(22)13-19(20)9-15(16)5-1/h1-12H,13-14H2

• InChIKey:
• SNZIMMWYSCVVFG-UHFFFAOYSA-N

• 6,13-Dihydropentacene, also known as 6,13-Dihydropentacene, is a useful research compound. Its molecular formula is C22H16 and its molecular weight is 280.4 g/mol. The purity is usually 95%.

7-Hydroxy-3-(4-methoxyphenyl)-8-(morpholin-4-ylmethyl)-2-(trifluoromethyl)chromen-4-one

In Stock

• CAS RN:
• 848279-08-3

• Formula:
• C22H20F3NO5

• InChI:
• InChI=1S/C22H20F3NO5/c1-29-14-4-2-13(3-5-14)18-19(28)15-6-7-17(27)16(12-26-8-10-30-11-9-26)20(15)31-21(18)22(23,24)25/h2-7,27H,8-12H2,1H3

• InChIKey:
• NFBOTMQNUZLUMD-UHFFFAOYSA-N

• 7-Hydroxy-3-(4-methoxyphenyl)-8-(morpholin-4-ylmethyl)-2-(trifluoromethyl)chromen-4-one is a useful research compound. Its molecular formula is C22H20F3NO5 and its molecular weight is 435.399. The purity is usually 95%.

N'-(4-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide

In Stock

• CAS RN:
• 851979-08-3

• Formula:
• C14H9ClFN3OS

• InChI:
• InChI=1S/C14H9ClFN3OS/c15-10-5-2-6-11-12(10)17-14(21-11)19-18-13(20)8-3-1-4-9(16)7-8/h1-7H,(H,17,19)(H,18,20)

• InChIKey:
• HWKLLJOZDVDHGB-UHFFFAOYSA-N

• N'-(4-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzohydrazide is a useful research compound. Its molecular formula is C14H9ClFN3OS and its molecular weight is 321.75. The purity is usually 95%.

6-chloro-2,2'-dioxo-2H,2'H-3,4'-bichromen-7'-yl diethylcarbamate

In Stock

• CAS RN:
• 869079-08-3

• Formula:
• C23H18ClNO6

• InChI:
• InChI=1S/C23H18ClNO6/c1-3-25(4-2)23(28)29-15-6-7-16-17(12-21(26)30-20(16)11-15)18-10-13-9-14(24)5-8-19(13)31-22(18)27/h5-12H,3-4H2,1-2H3

• InChIKey:
• BSYUZLGQTVTDRB-UHFFFAOYSA-N

• 6-chloro-2,2'-dioxo-2H,2'H-3,4'-bichromen-7'-yl diethylcarbamate is a useful research compound. Its molecular formula is C23H18ClNO6 and its molecular weight is 439.85. The purity is usually 95%.

2-(3-Ethylphenyl)thiazole-4-carbaldehyde

In Stock

• CAS RN:
• 885279-08-3

• Formula:
• C12H11NOS

• InChI:
• InChI=1S/C12H11NOS/c1-2-9-4-3-5-10(6-9)12-13-11(7-14)8-15-12/h3-8H,2H2,1H3

• InChIKey:
• OSCBSOZMXHNLDB-UHFFFAOYSA-N

• 2-(3-Ethylphenyl)thiazole-4-carbaldehyde is a useful research compound. Its molecular formula is C12H11NOS and its molecular weight is 217.29 g/mol. The purity is usually 95%.

3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone

In Stock

• CAS RN:
• 898779-08-3

• Formula:
• C18H20OS

• InChI:
• InChI=1S/C18H20OS/c1-13-8-9-15(12-14(13)2)10-11-17(19)16-6-4-5-7-18(16)20-3/h4-9,12H,10-11H2,1-3H3

• InChIKey:
• VWDLQGCQIRZNHS-UHFFFAOYSA-N

• 3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone is a useful research compound. Its molecular formula is C18H20OS and its molecular weight is 284.4 g/mol. The purity is usually 95%.

7-Azabicyclo(2.2.1)heptane-7-carboxylic acid, methyl ester

Usually In Stock

• CAS RN:
• 131179-08-3

• Formula:
• C8H13NO2

• InChI:
• InChI=1S/C8H13NO2/c1-11-8(10)9-6-2-3-7(9)5-4-6/h6-7H,2-5H2,1H3

• InChIKey:
• VYMRJKGRCMURSL-UHFFFAOYSA-N

• 7-Azabicyclo(2.2.1)heptane-7-carboxylic acid, methyl ester is a useful research compound. Its molecular formula is C8H13NO2 and its molecular weight is 155.19 g/mol. The purity is usually 95%.

(2-(3-Chlorophenyl)thiazol-4-yl)methanamine

Usually In Stock

• CAS RN:
• 775579-08-3

• Formula:
• C10H9ClN2S

• InChI:
• InChI=1S/C10H9ClN2S/c11-8-3-1-2-7(4-8)10-13-9(5-12)6-14-10/h1-4,6H,5,12H2

• InChIKey:
• YTIMHDSIFDCEDJ-UHFFFAOYSA-N

• (2-(3-Chlorophenyl)thiazol-4-yl)methanamine is a useful research compound. Its molecular formula is C10H9ClN2S and its molecular weight is 224.71 g/mol. The purity is usually 95%.

2-[Methyl(6-methylpyrimidin-4-yl)amino]cyclobutan-1-ol

In Stock

• CAS RN:
• 2175979-08-3

• Formula:
• C10H15N3O

• InChI:
• InChI=1S/C10H15N3O/c1-7-5-10(12-6-11-7)13(2)8-3-4-9(8)14/h5-6,8-9,14H,3-4H2,1-2H3

• InChIKey:
• LBMZHNLOPLMAKO-UHFFFAOYSA-N

• 2-[Methyl(6-methylpyrimidin-4-yl)amino]cyclobutan-1-ol is a useful research compound. Its molecular formula is C10H15N3O and its molecular weight is 193.25. The purity is usually 95%.

Benz-1,4-oxathiane S-oxide

In Stock

• CAS RN:
• 2219379-08-3

• Formula:
• C8H8O2S

• InChI:
• InChI=1S/C8H8O2S/c9-11-6-5-10-7-3-1-2-4-8(7)11/h1-4H,5-6H2

• InChIKey:
• XIFJEYCKXWEVAN-UHFFFAOYSA-N

• Benz-1,4-oxathiane S-oxide is a useful research compound. Its molecular formula is C8H8O2S and its molecular weight is 168.21. The purity is usually 95%.